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Compound of Interest |

Compound Name: Boc-Lys(Tfa)-AMC
CAS No.: 97885-44-4
Cat. No.: B558166
. J

High-Sensitivity Substrate for Class lla Histone
Deacetylases

Molecular Weight: 499.49 g/mol Molecular Formula:
CAS Number: 97885-44-4[1][2][3][4]1[5]1[6][ 7]

Executive Summary & Application Scope

Boc-Lys(Tfa)-AMC is a specialized fluorogenic substrate engineered for the quantification of
Class lla Histone Deacetylases (HDACs 4, 5, 7, and 9) and HDACS.[8] Unlike the standard
acetylated substrate (Boc-Lys(Ac)-AMC), which is efficiently cleaved by Class | HDACs, the
trifluoroacetyl (Tfa) group provides a critical kinetic advantage for assaying Class lla enzymes.

Class lla HDACs exhibit negligible catalytic activity toward varying acetylated lysine substrates
due to a tyrosine-to-histidine substitution in their catalytic site. The Tfa moiety, with its electron-
withdrawing fluorine atoms, increases the electrophilicity of the carbonyl carbon, rendering the
amide bond more susceptible to nucleophilic attack by the active site zinc-bound water of Class
lla HDACs.

Key Application: High-Throughput Screening (HTS) for HDAC inhibitors, kinetic profiling of
Class lla isozymes, and selectivity assays.
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Physicochemical Profile

Property Specification

] N-(tert-Butoxycarbonyl)-Ne-trifluoroacetyl-L-
Chemical Name ) )
lysine-4-methylcoumaryl-7-amide

Molecular Weight 499.49 Da
Appearance White to off-white lyophilized powder
Solubility Soluble in DMSO (>10 mM), DMF, and Ethanol

/
Excitation / Emission

(Free AMC)

Purity (HPLC)

Storage , desiccated and protected from light

Mechanism of Action: The Protease-Coupled Assay

The detection of HDAC activity using Boc-Lys(Tfa)-AMC relies on a two-step enzymatic
cascade. The substrate itself is non-fluorescent. Fluorescence is only generated upon the
sequential action of the Deacetylase (HDAC) and a Developer protease (typically Trypsin).

Step 1: Deacetylation (The Specificity Step)

The HDAC enzyme removes the trifluoroacetyl (Tfa) group from the

-amino group of the lysine residue. This reaction is the rate-limiting step and determines the
assay's specificity.

o Substrate: Boc-Lys(Tfa)-AMC (Non-fluorescent)

e Product: Boc-Lys-AMC (Non-fluorescent intermediate)

Step 2: Proteolytic Cleavage (The Sighal Generation)
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The "Developer" solution containing Trypsin is added.[9] Trypsin specifically recognizes the
positively charged, free

-amino group of the lysine (exposed in Step 1). It cleaves the amide bond between the lysine
C-terminus and the AMC fluorophore.

o Substrate: Boc-Lys-AMCI[1][2][3][4][5][6][7][8][9][10]
e Product: Boc-Lys + 7-Amino-4-methylcoumarin (AMC) (Highly Fluorescent)[10]

Note: If the Tfa group remains attached (no HDAC activity), Trypsin cannot recognize the lysine
side chain, and no cleavage occurs.

Boc-Lys(Tfa)-AMC Step 1: Deacetylation IS Boc-Lys-AMC Step 2: Proteolysis Free AMC

(Non-Fluorescent) (De-protected Intermediate) (Fluorescent Signal)

Trypsin (Developer)
(Cleaves C-term amide)

Class lla HDAC
(Removes Tfa group)

Click to download full resolution via product page

Caption: Two-step fluorogenic signaling pathway. Specific removal of the Tfa group by HDAC
enables Trypsin-mediated release of the AMC fluorophore.

Validated Experimental Protocol

This protocol is optimized for a 96-well plate format using recombinant HDAC4, 5, or 7.

Reagents Preparation
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e Assay Buffer: 50 mM Tris-HCI (pH 8.0), 137 mM NaCl, 2.7 mM KCI, 1 mM

, 0.1 mg/mL BSA.

e Substrate Stock: Dissolve Boc-Lys(Tfa)-AMC in DMSO to 10 mM. Aliquot and store at

o Developer Solution: 10 mg/mL Trypsin in Assay Buffer (prepare fresh or store frozen).
Optional: Add 1-2

M Trichostatin A (TSA) to the developer to stop the HDAC reaction immediately upon
addition.

Step-by-Step Workflow
e Enzyme Incubation:

o Add 40

L of diluted HDAC enzyme (approx. 5-50 ng/well depending on specific activity) to the
well.

o Control: Add 40
L Assay Buffer to "No Enzyme" blank wells.
o Substrate Addition:
o Dilute 10 mM Stock to 100

M in Assay Buffer (2x working concentration).

o Add 10

L of 100
M substrate to each well (Final conc: 20

M).
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o |Incubate at

for 30—60 minutes.

» Signal Development:

o Add 50

L of Developer Solution (Trypsin + optional Stop Reagent) to each well.

o Incubate at Room Temperature for 15-20 minutes.

e Measurement:

o Read fluorescence on a plate reader.

o Excitation: 360 nm | Emission: 460 nm.[10]

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

High Background

Spontaneous hydrolysis or

Trypsin contamination.

Ensure Substrate Stock is
stored in anhydrous DMSO.
Verify Trypsin is only added
after the HDAC step.

Low Signal

Inefficient deacetylation of

Class lla enzymes.

Class lla HDACs have low
intrinsic activity. Ensure you
are using the Tfa substrate, not
the Ac substrate. Increase
enzyme concentration or

incubation time.

Inner Filter Effect

Compound precipitation or

color interference.

Keep DMSO concentration <
2% in the final assay. Check

solubility of test inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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